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Compound of Interest

Compound Name: 2-Bromo-5-methyiphenol

Cat. No.: B088109

An In-depth Technical Guide to 2-Bromo-5-methylphenol: Physicochemical Properties

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2-Bromo-5-methylphenol, a compound of interest to researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document
summarizes its core molecular attributes and presents a conceptual workflow for its analysis.

Core Molecular Data

The fundamental molecular characteristics of 2-Bromo-5-methylphenol are essential for its
application in experimental research and synthesis. These properties are summarized in the

table below.
Property Value
Molecular Formula C7H7BrO[1][2][3][41[5]
Molecular Weight 187.03 g/mol [1][2][3][4][5]
Monoisotopic Mass 185.96803 u[2][3]

Experimental Protocols

Detailed experimental protocols for specific applications of 2-Bromo-5-methylphenol are not
readily available in the public domain. Researchers are advised to develop methodologies
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based on the specific requirements of their investigations, taking into account the compound's
known physicochemical properties and structural analogs. Standard laboratory procedures for
handling halogenated phenolic compounds should be followed, including appropriate personal
protective equipment and waste disposal protocols.

Conceptual Workflow for Compound Analysis

The following diagram illustrates a generalized workflow for the characterization and potential
application screening of 2-Bromo-5-methylphenol. This logical progression is a standard
approach in chemical and pharmacological research.
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Caption: A conceptual workflow for the analysis of 2-Bromo-5-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. usbio.net [usbio.net]

e 2. echemi.com [echemi.com]

e 3. Page loading... [guidechem.com]
e 4. scbt.com [scbt.com]

e 5. lookchem.com [lookchem.com]

« To cite this document: BenchChem. [2-Bromo-5-methylphenol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088109#2-bromo-5-methylphenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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